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Cat. No.: B12364350 Get Quote

An In-depth Technical Guide to the Solubility and Stability of AF 555 Carboxylic Acid

For researchers, scientists, and drug development professionals, the precise handling and

storage of fluorescent dyes are paramount to ensure experimental reproducibility and accuracy.

AF 555 carboxylic acid, a bright, orange-fluorescent dye, is a valuable tool in various

biological applications. This guide provides a comprehensive overview of its solubility and

stability characteristics, supported by experimental protocols and logical diagrams to facilitate

its effective use. The information presented is primarily based on data for Alexa Fluor™ 555

Carboxylic Acid, which is spectrally equivalent to AF 555.

Core Properties of AF 555 Carboxylic Acid
AF 555 carboxylic acid is a non-reactive form of the AF 555 dye, often supplied as a

tris(triethylammonium) salt.[1][2] It serves as a reference standard for dye-conjugates and can

be utilized in applications such as injection site visualization.[3] Its core structure is based on a

3,6-diaminoxanthene-4,5-disulfate.[4] The dye exhibits strong absorption and emission maxima

at approximately 555 nm and 565-572 nm, respectively, making it compatible with common

excitation sources like the 532 nm or 543 nm laser lines.[1][2][5]

Solubility
AF 555 carboxylic acid is characterized by its good water solubility, a feature common to the

Alexa Fluor™ family of dyes.[6][7] This property allows for straightforward preparation of stock

solutions and their use in aqueous biological buffers without the need for organic co-solvents.
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Quantitative Solubility Data
While specific molar solubility limits are not extensively published, practical guidance for

reconstitution is provided by manufacturers. This information is summarized in the table below.

Parameter Solvent
Recommended
Concentration

Citation

Reconstitution

Concentration

Aqueous Buffer (e.g.,

PBS), DMSO, or DMF
1–10 mg/mL [2]

Note: For reconstitution, high-quality, anhydrous dimethylsulfoxide (DMSO) or

dimethylformamide (DMF) should be used to prevent premature degradation of the dye.[2]

Experimental Protocol for Solubility Assessment
The following is a generalized protocol for determining the solubility of AF 555 carboxylic acid
in a specific buffer of interest.

Objective: To determine the maximum solubility of AF 555 carboxylic acid in a given aqueous

buffer.

Materials:

AF 555 carboxylic acid, solid form

Selected aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

Vortex mixer

Centrifuge

Spectrophotometer

Calibrated micropipettes and tubes

Procedure:
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Preparation of Supersaturated Solution:

Add a pre-weighed excess amount of solid AF 555 carboxylic acid to a known volume of

the buffer at room temperature.

Vortex the mixture vigorously for 2-3 minutes to facilitate dissolution.

Allow the mixture to equilibrate for at least 24 hours at a constant temperature, protected

from light, to ensure saturation.

Separation of Undissolved Solute:

Centrifuge the suspension at high speed (e.g., >10,000 x g) for 10-15 minutes to pellet the

undissolved solid.

Quantification:

Carefully collect a precise volume of the clear supernatant.

Prepare a serial dilution of the supernatant in the same buffer.

Measure the absorbance of the dilutions at the dye's maximum absorbance wavelength

(~555 nm).

Calculate the concentration using the Beer-Lambert law (A = εcl), with the known

extinction coefficient for AF 555 (approximately 155,000 cm⁻¹M⁻¹).[6]

The concentration of the undiluted supernatant represents the maximum solubility.

Workflow for Solubility Determination
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Preparation

Separation

Quantification

Add excess AF 555
to known volume of buffer

Vortex vigorously

Equilibrate for 24h
(protected from light)

Centrifuge to pellet
undissolved solid

Collect clear supernatant

Prepare serial dilutions
of supernatant

Measure absorbance
at ~555 nm

Calculate concentration
(Beer-Lambert Law)

End

Result: Max Solubility
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AF 555 Stability

Temperature Light Exposure pH Moisture (Solid Form)

Higher temp accelerates degradation Leads to photobleaching Stable between pH 4-10 Can degrade solid dye

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12364350#af-555-carboxylic-acid-solubility-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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